Cas no 229957-05-5 (Mono-Perfluorooctyl Maleate)

• Product name: Mono-Perfluorooctyl Maleate
• CAS No: 229957-05-5
• MF: C₁₂H₃O₄F₁₇
• MW: 534.123
• CID: 3161078
• PubChem ID: 44607800

Mono-Perfluorooctyl Maleate Chemical and Physical Properties

Names and Identifiers

• Mono-Perfluorooctyl Maleate
• SCHEMBL5704591
• (Z)-4-Oxo-4-((perfluorooctyl)oxy)but-2-enoic acid
• 2-Butenedioic acid (2Z)-, 1-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl) ester
• 229957-05-5
• mono-Perfluorooctyl maleate
• 1-(Perfluorooctyl) (2Z)-2-butenedioate

• Inchi： InChI=1S/C12H3F17O4/c13-5(14,7(17,18)9(21,22)11(25,26)27)6(15,16)8(19,20)10(23,24)12(28,29)33-4(32)2-1-3(30)31/h1-2H,(H,30,31)/b2-1-
• InChI Key： BUEDFFYOKTZGSS-UPHRSURJSA-N

Computed Properties

• Exact Mass: 533.9759873Da
• Monoisotopic Mass: 533.9759873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 63.6Ų